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Compound Name: 4-Methyl-2-heptanol

Cat. No.: B3053814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of traps baited with 2-Methyl-

4-heptanol, a noted semiochemical, against other alternatives for the monitoring and

management of key coleopteran pests. The information presented is collated from various field

validation studies, with a focus on quantitative data and detailed experimental methodologies. It

is important to note that while the initial query specified 4-Methyl-2-heptanol, the

preponderance of scientific literature points to the efficacy of its isomer, 2-Methyl-4-heptanol, as

a significant insect attractant.

Performance Comparison of 2-Methyl-4-heptanol
Baited Traps
Field trials have demonstrated the effectiveness of 2-Methyl-4-heptanol as a potent attractant

for specific weevil species, particularly when used in conjunction with host plant extracts. Below

is a summary of its performance compared to other semiochemicals.

Target Species: Banana Pseudostem Weevil (Odoiporus
longicollis)
2-Methyl-4-heptanol is the male-produced aggregation pheromone for the banana pseudostem

weevil, Odoiporus longicollis. Field experiments have consistently shown that the efficacy of
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traps baited with this pheromone is significantly enhanced when combined with a host plant

extract (HPE).

Table 1: Efficacy of 2-Methyl-4-heptanol Baited Traps for Odoiporus longicollis

Treatment
Mean Weevil
Captures (± SE)

Statistical
Significance (vs.
Control)

Reference

2-Methyl-4-heptanol +

Host Plant Extract
Significantly Higher P<0.05; F = 6.010

2-Methyl-4-heptanol

Alone
Higher -

Host Plant Extract

Alone
Higher -

Control (Unbaited

Trap)
Baseline -

Data from a field experiment using funnel traps. The combination of the pheromone and host

plant extract attracted significantly more weevils than either component alone.

Target Species: West Indian Sugarcane Weevil
(Metamasius hemipterus sericeus)
For the West Indian sugarcane weevil, Metamasius hemipterus sericeus, 2-Methyl-4-heptanol

is a component of a male-produced aggregation pheromone blend, often referred to as

"metalure". This blend typically contains (±)-5-methyl-nonan-4-ol and (±)-2-methyl-heptan-4-ol

in an 8:1 ratio. The attractiveness of this pheromone blend is significantly increased with the

addition of kairomones such as ethyl acetate and fermenting plant material.

Table 2: Synergistic Effects with 2-Methyl-4-heptanol for Metamasius hemipterus sericeus
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Lure Combination Relative Trap Catch Key Synergists Reference

Metalure + Ethyl

Acetate + Sugarcane
High

Ethyl Acetate,

Sugarcane
[1]

Metalure + Ethyl

Acetate
Moderate to High Ethyl Acetate [1]

Metalure + Sugarcane Moderate Sugarcane [1]

Metalure Alone Low - [1]

Ethyl Acetate Alone Low to Moderate - [1]

Sugarcane Alone Low - [1]

Field studies demonstrated that a ternary combination of the pheromone blend ("metalure"),

ethyl acetate, and fermenting sugarcane was two to three times more effective than any of the

binary combinations.[1]

Alternative Attractants for Comparative Analysis
To provide a broader context, the performance of 2-Methyl-4-heptanol can be compared with

other well-established weevil aggregation pheromones.

Table 3: Comparison with Other Weevil Aggregation Pheromones
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Pheromone Chemical Name Target Species References

Ferrugineol 4-Methyl-5-nonanol

Rhynchophorus

ferrugineus (Asian

Palm Weevil)

[2]

Sordidin

(1S,3R,5R,7S)-1,3,5,7

-tetramethyl-2,8-

dioxabicyclo[3.3.0]oct

ane

Cosmopolites

sordidus (Banana

Weevil)

Rhynchophorol
6-Methyl-2(E)-hepten-

4-ol

Rhynchophorus

palmarum (American

Palm Weevil)

[2]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of field trial results. Below

are generalized protocols based on the cited studies.

Protocol 1: Trapping of Odoiporus longicollis
Trap Type: Funnel traps are commonly used. These typically consist of two plastic funnels

joined together, with a collection container at the bottom containing a killing and preserving

agent (e.g., soapy water).

Lure Preparation:

Pheromone: 2-Methyl-4-heptanol is dispensed from a suitable controlled-release lure.

Host Plant Extract (HPE): Prepared by solvent extraction of fresh banana pseudostem

pieces.

Trap Deployment:

Traps are hung on stakes or host plants at a height of approximately 1 meter from the

ground.

A randomized block design is typically employed to minimize positional effects.
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Data Collection: Traps are inspected at regular intervals (e.g., weekly), and the number of

captured weevils is recorded.

Protocol 2: Trapping of Metamasius hemipterus sericeus
Trap Type: Lethal pitfall traps or various alternative designs that are more effective have

been used.[1]

Lure Components:

Pheromone ("Metalure"): A blend of (±)-5-methyl-nonan-4-ol and (±)-2-methyl-heptan-4-ol

(8:1 ratio).

Kairomone: Ethyl acetate released from a controlled-release dispenser.

Food Bait: Fermenting sugarcane pieces or a molasses-water mixture.[1]

Trap Deployment:

Traps are placed on the ground.

Experimental design often involves comparing different combinations of the lure

components in a randomized layout.

Data Collection: The number of weevils captured in each trap is counted at regular intervals.

Visualizing Experimental Workflow
The following diagram illustrates a typical workflow for a field trial validation of insect

attractants.
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Figure 1. A generalized workflow for the field validation of semiochemical-baited traps.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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